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Compound of Interest

Compound Name: 4-Bromo-2,6-diiodophenol

Cat. No.: B094749

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,6-diiodophenol

Disclaimer: This document provides a technical guide on the safety and handling precautions
for 4-Bromo-2,6-diiodophenol. Specific safety data for this compound is limited; therefore, this
guide is based on information available for structurally similar halogenated phenols.
Researchers, scientists, and drug development professionals should exercise caution and refer
to the most current safety data sheets (SDS) for related compounds.

Introduction

4-Bromo-2,6-diiodophenol is a halogenated aromatic compound. Due to the presence of
bromine and iodine atoms on the phenol ring, this compound is expected to have specific
hazardous properties that necessitate careful handling to ensure personnel safety and prevent
environmental contamination. This guide summarizes the potential hazards, necessary
personal protective equipment (PPE), safe handling procedures, and emergency protocols.

Hazard Identification and Classification

While a specific GHS classification for 4-Bromo-2,6-diiodophenol is not readily available,
based on data for analogous compounds such as 4-bromophenol, 4-bromo-2-iodophenol, and
other halogenated phenols, the following hazards are anticipated.[1][2]

Potential GHS Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b094749?utm_src=pdf-interest
https://www.benchchem.com/product/b094749?utm_src=pdf-body
https://www.benchchem.com/product/b094749?utm_src=pdf-body
https://www.benchchem.com/product/b094749?utm_src=pdf-body
https://www.benchchem.com/product/b094749?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-iodophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Harmful if swallowed.[1][3][4][5]

Causes skin irritation.[1][2][4][5]

Causes serious eye irritation.[1][2][5]

May cause respiratory irritation.[1]

Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.

Quantitative Data Summary

The following tables summarize key quantitative data extrapolated from related compounds.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula CeH3Brio

Molecular Weight 424.89 g/mol

Appearance Expected to be a solid General knowledge

N Likely soluble in organic
Solubility vent [6]
solvents

Table 2: Toxicological Information
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Hazard Classification Notes Source
Based on 4-
o Category 4 (Harmful if ~ bromophenol and 4-
Acute Oral Toxicity [4][5]
swallowed) bromo-2-

chlorophenol.[4][5]

Skin Category 2 (Causes Based on 4-bromo-2- 2]
Corrosion/Irritation skin irritation) iodophenol.[2]
Serious Eye Category 2 (Causes Based on 4-bromo-2- 2]
Damage/Irritation serious eye irritation) iodophenol.[2]

Specific Target Organ May cause respiratory  Based on 4- 1]

Toxicity irritation bromophenol.[1]

) o ) o Based on 4-
Aquatic Toxicity Toxic to aquatic life [1]
bromophenol.[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment

Adherence to strict experimental protocols is crucial when working with 4-Bromo-2,6-
diiodophenol.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[7][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE)
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PPE Specifications Source

) Wear chemical safety goggles
Eye/Face Protection ] [1]
and a face shield.[1]

Wear a lab coat and
appropriate chemical-resistant
Skin Protection gloves (e.g., nitrile rubber). [1][7]

Inspect gloves before use.[1]

[7]

If dust or aerosols are
) ) generated, use a NIOSH-
Respiratory Protection ] ] [7]
approved respirator with an

appropriate cartridge.

General Handling Procedures

Avoid all personal contact, including inhalation of dust or vapors.[7]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
place.[1][9]

Avoid the formation of dust and aerosols.[8]

Spill and Waste Disposal

Minor Spills: In case of a small spill, use appropriate absorbent material, and collect the
residue in a sealed container for disposal.[7] Avoid generating dust.[7]

Major Spills: For larger spills, evacuate the area and alert emergency services.[7]

Waste Disposal: Dispose of waste in accordance with local, regional, and national
regulations.[1][9] This material may be classified as hazardous waste.[9]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10573~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2014:33:20~~2%206-Dibromophenol~~
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6449_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10573~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2014:33:20~~2%206-Dibromophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10573~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2014:33:20~~2%206-Dibromophenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation ) i
oxygen. Seek immediate

medical attention.[1]

[1]

Immediately wash the affected
area with plenty of soap and
) water for at least 15 minutes.
Skin Contact ,
[1] Remove contaminated
clothing. Seek medical

attention if irritation persists.[1]

[1]

Rinse cautiously with water for

several minutes.[1] Remove

contact lenses if present and
Eye Contact easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

[1]

[1]

Do NOT induce vomiting.
Rinse mouth with water. Seek

Ingestion ) ) ) ]
immediate medical attention.

[8]

Visualizations

Experimental Workflow for Safe Handling

Caption: A generalized workflow for the safe handling of halogenated phenols.

Hazard Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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